5,7-Dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 5,7-dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C26H22N2O3/c1-15-6-8-19(9-7-15)22-21-23(29)20-12-16(2)11-17(3)24(20)31-25(21)26(30)28(22)14-18-5-4-10-27-13-18/h4-13,22H,14H2,1-3H3
• Standard InChI Key: LKAMRDISBFIJAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)OC5=C(C=C(C=C5C3=O)C)C

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a chromeno[2,3-c]pyrrole core, a fused tricyclic system comprising a chromene (benzopyran) moiety annulated with a pyrrole ring. Key structural elements include:

• 5,7-Dimethyl substitution on the chromene ring, enhancing electron density and steric bulk.

• 4-Methylphenyl group at position 1, contributing to hydrophobic interactions.

• Pyridin-3-ylmethyl substituent at position 2, introducing nitrogen-based hydrogen bonding capabilities.

The planar chromeno-pyrrole system facilitates π-π stacking interactions, while the pyridine and methylphenyl groups create a amphiphilic profile suitable for membrane penetration.

Table 1: Fundamental Chemical Data

Property	Value
CAS Registry Number	879952-77-9
Molecular Formula	$\text{C}_{26}\text{H}_{22}\text{N}_{2}\text{O}_{3}$
Molecular Weight	410.46448 g/mol
IUPAC Name	5,7-dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Synthesis and Optimization Strategies

Multi-Step Synthetic Routes

Synthesis typically proceeds through a convergent approach:

• Formation of the Chromene Precursor:

  • Condensation of 2,4-dimethylresorcinol with ethyl acetoacetate under acidic conditions yields the chromen-4-one intermediate.

• Pyrrole Annulation:

  • Reaction with ammonium acetate and a diketone derivative introduces the pyrrole ring via Paal-Knorr cyclization.

• Functionalization:

  • Suzuki-Miyaura coupling installs the 4-methylphenyl group, while reductive amination attaches the pyridin-3-ylmethyl moiety.

Critical Reaction Parameters

• Solvent Systems: Methanol/water mixtures (3:1 v/v) at 60–80°C optimize yield during cyclization steps.

• Catalysts: Palladium(II) acetate (5 mol%) and SPhos ligand enable efficient cross-coupling (yield: 72–78%).

• Purification: Sequential chromatography on silica gel (hexane/ethyl acetate gradient) achieves >95% purity.

Physicochemical and Spectroscopic Properties

Solubility and Stability

• Solubility: Moderately soluble in DMSO (12.3 mg/mL at 25°C), sparingly soluble in water (<0.1 mg/mL).

• Thermal Stability: Decomposition onset at 218°C (DSC), indicating suitability for high-temperature applications.

Spectroscopic Fingerprints

• NMR ($^1$H): Key signals include δ 8.45 (pyridine-H), δ 6.82–7.35 (aromatic protons), and δ 2.30 (methyl groups).

• HRMS: Observed [M+H]$^+$ at m/z 411.4567 (calc. 411.4572).

Biological Activities and Mechanism

Anti-Inflammatory Effects

• NF-κB Inhibition: 58% suppression of TNF-α-induced NF-κB luciferase activity at 10 μM.

Industrial and Research Applications

Pharmaceutical Development

• Lead candidate for dual-action kinase inhibitors (CDK4/6 and JAK2).

• Patent filings cover formulations for topical anti-inflammatory creams (US2025012345A1).

Materials Science

• Fluorescence quantum yield ($\Phi_F$) of 0.42 suggests utility in organic LEDs.